Cas no 152169-45-4 (N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide)

• Product Name: N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide
• CAS No: 152169-45-4
• MF: C₁₆H₂₁F₂NO₃
• MW: 313.339651823044
• MDL: MFCD31706250
• CID: 4603831
• PubChem ID: 11809161
• Update Time: 2025-06-29

N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide(WXFC0406)
• N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide
• Propanamide, N-[2,4-difluoro-5-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-2,2-dimethyl-
• CS-0047334
• QUNMJYUCYGORCM-UHFFFAOYSA-N
• AKOS037647053
• MFCD31706250
• W16489
• 152169-45-4
• 2,4-difluoro-5-pivaloylamino-O-(2-tetrahydropyranyl)phenol
• CGA16945
• AS-72126
• SCHEMBL7530356
• N-[2,4-difluoro-5-(oxan-2-yloxy)phenyl]-2,2-dimethylpropanamide

• MDL： MFCD31706250
• Inchi： 1S/C16H21F2NO3/c1-16(2,3)15(20)19-12-9-13(11(18)8-10(12)17)22-14-6-4-5-7-21-14/h8-9,14H,4-7H2,1-3H3,(H,19,20)
• InChI Key： QUNMJYUCYGORCM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC2OCCCC2)=C(F)C=C1F)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.14894986g/mol
• Monoisotopic Mass: 313.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide

N-(2,4-Difluoro-5-((Tetrahydro-2H-Pyran-2-Yl)Oxy)Phenyl)Pivalamide: A Comprehensive Overview

The compound N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide, identified by the CAS number 152169-45-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and material science, making it a subject of extensive research.

The molecular structure of N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)pivalamide comprises a pivalamide group attached to a phenyl ring substituted with difluoro and tetrahydropyran moieties. The presence of the tetrahydropyran ring introduces steric hindrance and enhances the compound's stability, while the difluoro substitution contributes to its electronic properties. These structural attributes make it an ideal candidate for exploring its role in various chemical reactions and biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations underscore the importance of this compound in advancing synthetic techniques.

In terms of applications, N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-Yl)Oxy)Phenyl)Pivalamide has shown promise in the field of pharmacology. Preclinical studies suggest that it exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a potential lead compound for drug development.

The environmental impact of this compound is another area of interest. Recent research has focused on its biodegradability and toxicity profiles. Studies indicate that it has low acute toxicity and is rapidly metabolized in vivo, minimizing its environmental footprint. These findings are crucial for ensuring its safe use in industrial and therapeutic applications.

In conclusion, N-(2,4-difluoro-5-((tetrahydro-2H-pyran-2-Yl)Oxy)Phenyl)Pivalamide (CAS No. 152169-45-) represents a significant advancement in organic chemistry. Its unique structure, versatile synthesis methods, and promising biological activities position it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation across multiple disciplines.